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Compound of Interest

Compound Name: ABT-925 anhydrous

Cat. No.: B051738

For Immediate Implementation: This document provides crucial safety and logistical guidance
for the handling and disposal of ABT-925 anhydrous. The following procedures are designed
to ensure the personal safety of researchers, scientists, and drug development professionals.
Due to the absence of a specific Safety Data Sheet (SDS) for ABT-925 anhydrous, these
recommendations are based on established best practices for handling potent, powdered
pharmaceutical compounds in a research environment. A comprehensive, site-specific risk
assessment is mandatory before commencing any work with this compound.

Immediate Safety and Handling Protocols

ABT-925 is a selective dopamine D3 receptor antagonist intended for research use. While it is
shipped as a non-hazardous chemical for short durations, the toxicological properties of ABT-
925 anhydrous have not been fully elucidated. Therefore, it is imperative to treat this
compound with a high degree of caution, assuming it to be a potent pharmacological agent.

Personal Protective Equipment (PPE)

The following table outlines the minimum personal protective equipment required when
handling ABT-925 anhydrous.
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PPE Category

Item

Specifications and Usage

Eye and Face Protection

Safety Goggles with Side
Shields

Must be worn at all times in the
laboratory where ABT-925 is
handled. Provides protection
from splashes and airborne

particles.

Face Shield

To be worn in conjunction with
safety goggles when there is a
significant risk of splashes or
aerosol generation, such as
during weighing or solution

preparation.

Hand Protection

Nitrile Gloves (double-gloved)

Double gloving is required.
Inspect gloves for any signs of
damage before use. Change
gloves immediately if
contaminated, torn, or
punctured. Do not wear gloves
outside of the immediate work

area.

Body Protection

Laboratory Coat

A clean, buttoned lab coat
must be worn to protect

against skin contact.

Disposable Gown/Apron

To be worn over the lab coat
when handling larger
quantities or when there is a

higher risk of contamination.

Respiratory Protection

N95 Respirator or higher

A properly fitted N95 respirator
is the minimum requirement
when handling the powdered
form of ABT-925 to prevent
inhalation of airborne particles.
For procedures with a higher

potential for aerosolization, a
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powered air-purifying respirator
(PAPR) should be considered.

Engineering Controls

To minimize exposure, all handling of powdered ABT-925 anhydrous should be conducted
within a certified chemical fume hood or a powder containment hood.

Operational and Disposal Plans

A clear and concise plan for the handling and disposal of ABT-925 anhydrous is essential to
maintain a safe laboratory environment.

Step-by-Step Handling Procedure

o Preparation: Before handling, ensure the work area within the chemical fume hood is clean
and uncluttered. Assemble all necessary equipment and materials.

e Donning PPE: Put on all required PPE as outlined in the table above, ensuring a proper fit.

» Weighing and Aliquoting: Carefully weigh the required amount of ABT-925 anhydrous on a
tared weigh boat inside the fume hood. Use anti-static tools to minimize powder dispersal.

e Solution Preparation: If preparing a solution, slowly add the solvent to the powder to avoid
splashing and aerosol generation.

o Post-Handling: After handling, decontaminate all surfaces and equipment with an appropriate
solvent (e.g., 70% ethanol).

» Doffing PPE: Remove PPE in the correct order to prevent cross-contamination. Dispose of
all single-use PPE as chemical waste.

Disposal Plan

As ABT-925 anhydrous is classified for shipping as non-hazardous, disposal should follow
institutional guidelines for non-hazardous chemical waste.
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Waste Type

Disposal Procedure

Solid Waste

All solid waste contaminated with ABT-925 (e.g.,
weigh boats, pipette tips, gloves, disposable
gowns) should be collected in a dedicated,

clearly labeled, sealed waste bag or container.

Liquid Waste

Unused solutions of ABT-925 should be
collected in a designated, sealed, and clearly
labeled waste container. Do not pour down the

drain.

Empty Containers

The original container of ABT-925 anhydrous
should be triple-rinsed with a suitable solvent.
The rinsate must be collected as chemical
waste. The defaced, empty container can then

be disposed of in the regular trash.

Experimental Workflow for Handling ABT-925

Anhydrous

The following diagram illustrates the logical workflow for safely handling ABT-925 anhydrous

from preparation to disposal.

1. Prepare Clean Workspace » | 2. Assemble All Materials
in Fume Hood and Equipment

3. Don All Required PPE
(Double Gloves, Goggles, etc.)

4. Weigh Powder in Fume Hood >

5. Prepare Solution (if applicable)

6. Decontaminate Surfaces -

and Equipment | 7. Doff PPE Correctly

8. Dlspo;(ejliodf\?vggimmated P 9. Dispose of Liquid Waste
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Click to download full resolution via product page
Caption: Workflow for Safe Handling of ABT-925 Anhydrous.

Disclaimer: This information is provided as a general guide and is not a substitute for a formal
safety assessment by a qualified professional. Researchers must consult their institution's
Environmental Health and Safety (EHS) department and the manufacturer of ABT-925 for
specific handling and disposal instructions.

» To cite this document: BenchChem. [Safeguarding Researchers: A Guide to Personal
Protective Equipment for ABT-925 Anhydrous]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b051738#personal-protective-equipment-for-
handling-abt-925-anhydrous]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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